
1-Fmoc-2-methyl-D-proline safety data sheet

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Fmoc-2-methyl-D-proline

CAS No.: 1286768-33-9

Cat. No.: B613584

Get Quote

Technical Guide: 1-Fmoc-2-methyl-D-proline
Operational Safety, Physicochemical Properties, and Solid-Phase Synthesis Optimization

Executive Summary
This technical guide addresses the handling, safety profile, and application of 1-Fmoc-2-
methyl-D-proline (Fmoc-α-Me-D-Pro-OH).[1] While standard Fmoc-amino acids are routine in

peptide chemistry, the introduction of the

-methyl group at the proline ring creates a quaternary carbon center.[1] This structural
modification confers exceptional resistance to enzymatic degradation and restricts
conformational flexibility in peptidomimetics.[1] However, it simultaneously introduces
significant steric hindrance, rendering standard coupling protocols ineffective. This document
synthesizes safety data with high-fidelity experimental protocols for drug development
professionals.

Part 1: Chemical Identity & Strategic Importance
The
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-methyl substitution on the proline ring is a critical tool in medicinal chemistry.[1] It locks the
peptide backbone into specific torsion angles (

), often stabilizing

-turn or

-helical secondary structures.[1] This rigidity improves receptor binding affinity and metabolic
stability against proteases.[1]

Physicochemical Data Table
Property Specification

Chemical Name
(R)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)-2-

methylpyrrolidine-2-carboxylic acid

Common Name
Fmoc-2-methyl-D-proline; Fmoc-α-Me-D-Pro-

OH

CAS Number

101555-62-8 (Generic Fmoc-D-Pro reference)*;

Specific isomer often custom synthesized.[1]

Note: Enantiomer (L-form) CAS is 167275-47-0.

[1][2]

Molecular Formula

Molecular Weight 351.40 g/mol

Chirality
D-Configuration (R-enantiomer at

-carbon)

Appearance White to off-white crystalline powder

Solubility
Soluble in DMF, DMSO, DCM; Sparingly soluble

in water

Purity Standard
98% (HPLC),

99% ee (Chiral purity)

Part 2: Critical Safety Profile (SDS Analysis)
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Hazard Classification (GHS): While specific toxicological data for this isomer is limited, it is

classified under the general hazard profile for Fmoc-protected amino acids.[1]

Signal Word: WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Senior Scientist’s Safety Commentary:

"Do not treat this merely as 'another amino acid.' The Fmoc group itself can degrade into

dibenzofulvene, a potential sensitizer. Furthermore, the fine particulate nature of this powder

makes it prone to electrostatic dispersion. Inhalation of

-methyl derivatives is a specific concern due to their enhanced biological stability

and unknown metabolic fate in the lung."[1]

Handling & Storage Protocol
Engineering Controls: All weighing and manipulation must occur inside a certified chemical

fume hood.

PPE:

Eyes: Chemical splash goggles (ANSI Z87.1).

Skin: Nitrile gloves (minimum thickness 0.11 mm). Latex is insufficient due to DMF

permeability during synthesis.[1]

Respiratory: If hood work is compromised, use a P95 particulate respirator.

Storage:
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Temperature: +2°C to +8°C (Refrigerated).

Atmosphere: Store under Argon or Nitrogen. The compound is hygroscopic; moisture

absorption hydrolyzes the Fmoc group over time, leading to 'double hits' during synthesis.

Part 3: Application Protocol (Solid Phase Peptide
Synthesis)
The Challenge: The

-methyl group creates a "steric wall" around the nucleophilic nitrogen (during deprotection) and
the electrophilic carbonyl (during coupling).[1] Standard HBTU/DIEA protocols will result in
<20% coupling efficiency, leading to deletion sequences.

Optimized Coupling Workflow
Reagent Selection: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) or PyAOP.[1] These generated more reactive

active esters (at-7-azabenzotriazole) than HBTU.[1]

Base: HOAt (1-Hydroxy-7-azabenzotriazole) should be added as a suppressor of

racemization and catalyst.[1]

Solvent: DMF is standard, but a 1:1 mix of DMF:NMP improves swelling for difficult

sequences.

Step-by-Step Protocol
Resin Preparation: Swell resin (e.g., Rink Amide) in DCM for 30 mins, then wash with DMF.

Deprotection (Pre-cycle): Remove Fmoc from the previous amino acid using 20% Piperidine

in DMF (2 x 10 min). Wash DMF (5x).

Activation (The Critical Step):

Dissolve Fmoc-2-methyl-D-proline (3.0 eq) in dry DMF.

Add HATU (2.9 eq) and HOAt (3.0 eq).[1]
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Add DIPEA (6.0 eq) immediately before adding to the resin.[1]

Note: Pre-activation should not exceed 30 seconds to prevent guanidinium formation.[1]

Coupling Reaction:

Add activated solution to resin.[1][3]

Time: React for 2 to 4 hours (Standard AA is 45 mins).

Temperature: If possible, elevate temperature to 50°C (microwave assisted) to overcome

the steric barrier.

Monitoring: Perform a Chloranil Test (not Kaiser test, as Proline is a secondary amine).

Blue particles:[1] Incomplete coupling

Recouple.

Colorless/Yellow: Complete.

Capping: If recoupling fails, cap unreacted amines with Acetic Anhydride/Pyridine to prevent

deletion mutants.

Part 4: Visualization & Logic Flows
Diagram 1: Steric Hindrance Management Workflow
This flowchart illustrates the decision logic required when handling

-methyl amino acids compared to standard residues.
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Caption: Decision matrix for incorporating sterically hindered Fmoc-2-methyl-D-proline into

peptide chains.

Diagram 2: Chemical Interaction & Safety
Visualizing the risks associated with Fmoc-cleavage and storage.
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Caption: Risk mitigation strategy linking physical hazards to specific engineering controls.

Part 5: Emergency Response & Waste
Scenario Response Protocol

Skin Contact
Wash with soap and water for 15 mins.[1] Do

not use alcohol (increases permeability).

Eye Contact
Rinse cautiously with water for 15 mins.

Remove contact lenses if present.[1][4]

Spill
Dampen with water to avoid dust. Sweep into a

closed container.

Waste Disposal
Dispose as hazardous organic chemical waste.

Do not mix with oxidizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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